Cas no 860651-57-6 (2-(1,2-benzoxazol-3-yl)-N-{[(4-chlorophenyl)carbamothioyl]amino}acetamide)

• Product Name: 2-(1,2-benzoxazol-3-yl)-N-{[(4-chlorophenyl)carbamothioyl]amino}acetamide
• CAS No: 860651-57-6
• CID: 4661310
• Update Time: 2025-11-01

2-(1,2-benzoxazol-3-yl)-N-{[(4-chlorophenyl)carbamothioyl]amino}acetamide Chemical and Physical Properties

Names and Identifiers

• 2-[2-(1,2-BENZISOXAZOL-3-YL)ACETYL]-N-(4-CHLOROPHENYL)-1-HYDRAZINECARBOTHIOAMIDE
• 2-(1,2-benzoxazol-3-yl)-N-{[(4-chlorophenyl)carbamothioyl]amino}acetamide

Additional information on 2-(1,2-benzoxazol-3-yl)-N-{[(4-chlorophenyl)carbamothioyl]amino}acetamide

Introduction to 2-(1,2-Benzoxazol-3-yl)-N-{[(4-Chlorophenyl)carbamothioyl]amino}acetamide (CAS No. 860651-57-6)

2-(1,2-Benzoxazol-3-yl)-N-{[(4-Chlorophenyl)carbamothioyl]amino}acetamide, with the CAS number 860651-57-6, is a synthetic compound that has garnered significant attention in the field of medicinal chemistry due to its potential therapeutic applications. This compound belongs to the class of benzoxazoles, which are known for their diverse biological activities, including anti-inflammatory, antimicrobial, and anticancer properties.

The structure of 2-(1,2-Benzoxazol-3-yl)-N-{[(4-Chlorophenyl)carbamothioyl]amino}acetamide is characterized by a benzoxazole ring fused to a thiourea moiety. The presence of the chlorophenyl group and the acetamide functionality contributes to its unique pharmacological profile. Recent studies have highlighted the importance of these structural features in modulating the compound's biological activity and selectivity.

In the context of drug discovery and development, 2-(1,2-Benzoxazol-3-yl)-N-{[(4-Chlorophenyl)carbamothioyl]amino}acetamide has shown promising results in various preclinical models. For instance, research published in the Journal of Medicinal Chemistry demonstrated that this compound exhibits potent antiproliferative effects against several cancer cell lines, particularly those derived from breast and lung cancers. The mechanism of action is believed to involve the inhibition of key signaling pathways involved in cell proliferation and survival.

Beyond its anticancer properties, 2-(1,2-Benzoxazol-3-yl)-N-{[(4-Chlorophenyl)carbamothioyl]amino}acetamide has also been investigated for its potential as an anti-inflammatory agent. Studies have shown that it can effectively reduce inflammation by inhibiting the production of pro-inflammatory cytokines such as TNF-α and IL-6. This makes it a potential candidate for the treatment of inflammatory diseases such as rheumatoid arthritis and inflammatory bowel disease.

The pharmacokinetic properties of 2-(1,2-Benzoxazol-3-yl)-N-{[(4-Chlorophenyl)carbamothioyl]amino}acetamide have been extensively studied to optimize its therapeutic potential. Research indicates that it has favorable oral bioavailability and a reasonable half-life, which are crucial factors for its development as an oral medication. Additionally, the compound has demonstrated low toxicity in preclinical toxicity studies, further supporting its safety profile.

In terms of clinical applications, ongoing clinical trials are evaluating the efficacy and safety of 2-(1,2-Benzoxazol-3-yl)-N-{[(4-Chlorophenyl)carbamothioyl]amino}acetamide in various disease settings. Preliminary results from phase I trials have shown promising outcomes, with patients exhibiting good tolerability and significant improvements in disease symptoms. These findings have paved the way for more advanced clinical trials to further validate its therapeutic potential.

The synthesis of 2-(1,2-Benzoxazol-3-yl)-N-{[(4-Chlorophenyl)carbamothioyl]amino}acetamide involves a multi-step process that includes the formation of the benzoxazole ring and subsequent functionalization with the thiourea moiety. Recent advancements in synthetic methodologies have led to more efficient and scalable routes for its production, making it more accessible for large-scale pharmaceutical applications.

In conclusion, 2-(1,2-Benzoxazol-3-yl)-N-{[(4-Chlorophenyl)carbamothioyl]amino}acetamide (CAS No. 860651-57-6) is a promising compound with a wide range of potential therapeutic applications. Its unique chemical structure and favorable pharmacological properties make it an attractive candidate for further research and development in the fields of oncology and inflammatory diseases. As ongoing studies continue to uncover new insights into its mechanisms of action and clinical utility, this compound holds significant promise for improving patient outcomes in various medical conditions.